![molecular formula C10H11FO2 B2533600 3-Fluoro-2-methyl-2-phenylpropanoic acid CAS No. 1556046-65-1](/img/structure/B2533600.png)
3-Fluoro-2-methyl-2-phenylpropanoic acid
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Overview
Description
“3-Fluoro-2-methyl-2-phenylpropanoic acid” is a chemical compound . It is an organic compound that contains a carboxyl group (-COOH), a fluoro group (-F), and a methyl group (-CH3) attached to a phenyl group (a benzene ring) .
Molecular Structure Analysis
The molecular structure of “this compound” includes a phenyl group, a methyl group, a fluoro group, and a carboxyl group . The InChI code for this compound is 1S/C10H11FO2/c1-10(7-11,9(12)13)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13) .Scientific Research Applications
Cross-Coupling Chemistry Enhancement
One significant application of related compounds to 3-Fluoro-2-methyl-2-phenylpropanoic acid in scientific research is in the enhancement of cross-coupling chemistry. Studies by Wan et al. (2013) have demonstrated the successful meta-C–H arylation and methylation of 3-phenylpropanoic acid derivatives using a nitrile template, which is crucial for the cross-coupling of C–H bonds with organoborons. This methodology opens up new avenues for the development of complex organic molecules, potentially including derivatives of this compound, facilitating the synthesis of novel compounds with enhanced chemical properties (L. Wan, Navid Dastbaravardeh, Gang Li, jin-quan yu, 2013).
Biocatalytic Synthesis Advancements
Research into the biocatalytic synthesis of fluorinated compounds has shown promising advancements, with the potential for applications in synthesizing derivatives of this compound. Liu et al. (2022) explored the biocatalytic production of 2-fluoro-3-hydroxypropionic acid, a process that could be adapted for synthesizing fluorinated derivatives of propanoic acid. This method offers environmental and safety advantages over traditional chemical synthesis methods, highlighting the potential for sustainable production processes in the pharmaceutical and agricultural industries (Wei Liu, Shan-si Yuan, Miaomiao Jin, M. Xian, 2022).
Fluoromethylation of Carbon-Carbon Multiple Bonds
The fine design of photoredox systems for catalytic fluoromethylation, as researched by Koike and Akita (2016), has significant implications for the modification of carbon-carbon multiple bonds in molecules like this compound. This technology allows for the introduction of fluoromethyl groups into organic molecules, enhancing their chemical properties for various applications in medicinal chemistry and materials science. The ability to selectively introduce fluorine atoms into organic compounds opens up new possibilities for the development of novel fluorinated molecules with specific desired properties (T. Koike, M. Akita, 2016).
Environmental Impact of Fluorinated Compounds
Emerging research on the environmental impact of per- and polyfluoroalkyl substances (PFASs) sheds light on the importance of understanding the emissions, transport, and fate of fluorinated compounds, including those related to this compound. Song et al. (2018) have investigated the comprehensive spatial trend and interyear comparison of PFASs, providing crucial insights into the environmental behavior of these substances. This research emphasizes the need for environmentally responsible handling and disposal of fluorinated compounds to mitigate their impact on aquatic systems and beyond (Xiaowei Song, R. Vestergren, Yali Shi, Jun Huang, Yaqi Cai, 2018).
Future Directions
The future directions for research on “3-Fluoro-2-methyl-2-phenylpropanoic acid” could include exploring its potential applications in various fields such as medicine, materials science, and environmental science. More research is also needed to fully understand its synthesis, reactions, mechanism of action, and physical and chemical properties .
Properties
IUPAC Name |
3-fluoro-2-methyl-2-phenylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-10(7-11,9(12)13)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBEDTZRRHHUVPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CF)(C1=CC=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1556046-65-1 |
Source
|
Record name | 3-fluoro-2-methyl-2-phenylpropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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